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Compound of Interest

Compound Name: LY2365109 hydrochloride

Cat. No.: B608712

Technical Support Center: LY2365109
Hydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the storage and handling of LY2365109
hydrochloride powder. Below you will find frequently asked questions (FAQs) and
troubleshooting guides to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

1. How should I store the lyophilized LY2365109 hydrochloride powder?

For optimal stability, the lyophilized powder should be stored under controlled conditions. While
shipping is conducted at room temperature, long-term storage recommendations vary slightly
between suppliers.[1][2] To ensure the longest shelf-life, it is recommended to store the powder
at -20°C, desiccated and sealed away from moisture.[1][3][4][5] Some suppliers also indicate
that storage at room temperature with a desiccant or at 4°C is acceptable for shorter periods.[3]

[e1[718]
2. What are the recommended solvents for reconstituting LY2365109 hydrochloride?

LY2365109 hydrochloride is readily soluble in DMSO and ethanol.[6][7][8] It is poorly soluble
in water.[3] For in vitro experiments, using newly opened, anhydrous DMSO is recommended
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as hygroscopic DMSO can negatively impact solubility.[3]
3. How should | prepare and store stock solutions?

Once reconstituted, it is crucial to aliquot the stock solution into single-use volumes to avoid
repeated freeze-thaw cycles, which can degrade the compound.[3] For long-term storage,
stock solutions should be kept at -80°C, where they are stable for up to 6 months.[3] For
shorter-term storage, -20°C is suitable for up to one month.[3][5]

4. What personal protective equipment (PPE) should | use when handling the powder?

Standard laboratory PPE, including safety glasses, gloves, and a lab coat, should be worn.
Given the hazard statements H302 (Harmful if swallowed), H315 (Causes skin irritation), and
H319 (Causes serious eye irritation), it is important to avoid dust formation.[4] If there is a risk
of aerosolization, consider using a fume hood and appropriate respiratory protection.[9]

5. What is the mechanism of action of LY2365109?

LY2365109 is a potent and selective inhibitor of the glycine transporter 1 (GlyT1).[1][2][5][6][7]
[8][10][11] GlyT1 is responsible for the reuptake of glycine from the synaptic cleft. By inhibiting
GlyT1, LY2365109 increases the extracellular concentration of glycine, which acts as a co-
agonist at the N-methyl-D-aspartate (NMDA) receptor, thereby enhancing glutamatergic
neurotransmission.[10][12][13]

Data Presentation

Table 1: Storage Conditions
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Form Condition Duration Reference
- Room Temperature
Lyophilized Powder ) Short-term [6][7118]
(desiccated)
N 4°C (sealed, away ]
Lyophilized Powder ) Mid-term [3]
from moisture)
Lyophilized Powder -20°C (desiccated) Long-term (= 4 years) [11[4115]
Stock Solution -20°C Up to 1 month [315]
Stock Solution -80°C Up to 6 months [3]
Table 2: Solubility Data
Maximum Maximum
Solvent Concentration Concentration Reference
(mM) (mg/mL)
DMSO >31-100 >73.48 - 42.19 [31[6]1[7]
Ethanol 50 211 [61[71[8]
Water < 0.1 (insoluble) <0.1 [3]
10% DMSO, 40%
PEG300, 5% Tween- =>5.93 =225 [3]
80, 45% Saline
10% DMSO, 90%
(20% SBE-B-CD in >5.93 =225 [3]
Saline)
10% DMSO, 90%
>5.93 =25 [3]

Corn Ol

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
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o Materials:
o LY2365109 hydrochloride powder (Molecular Weight: 421.91 g/mol )
o Anhydrous DMSO
o Sterile microcentrifuge tubes

e Procedure:

1. Equilibrate the LY2365109 hydrochloride powder to room temperature before opening
the vial to prevent condensation.

2. Weigh out the desired amount of powder using a calibrated analytical balance. For
example, to prepare 1 mL of a 10 mM stock solution, you would need 4.219 mg of the
compound.

3. Add the appropriate volume of anhydrous DMSO to the powder. For the example above,
add 1 mL of DMSO.

4. Vortex or sonicate the solution until the powder is completely dissolved. If precipitation
occurs, gentle heating can be applied.[3]

5. Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

6. Store the aliquots at -80°C for long-term storage or -20°C for short-term use.
Troubleshooting Guides
Issue: The LY2365109 hydrochloride powder will not dissolve completely.
» Possible Cause: The solvent may have absorbed moisture, or the concentration is too high.

¢ Solution: Use fresh, anhydrous DMSO.[3] Try vortexing for a longer period or using a
sonicator. Gentle warming of the solution can also aid in dissolution.[3] If the issue persists,
consider preparing a more dilute stock solution.

Issue: Inconsistent experimental results.
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e Possible Cause: The compound may have degraded due to improper storage or handling.

e Solution: Ensure that stock solutions are properly aliquoted and have not undergone multiple
freeze-thaw cycles.[3] Verify that the powder and stock solutions have been stored at the
recommended temperatures.[1][3][4][5] It is advisable to use a fresh vial of the compound to
prepare a new stock solution.
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Caption: Signaling pathway of LY2365109 action.
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Caption: General experimental workflow for LY2365109.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b608712?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Inconsistent Results?

Check Storage Conditions of Powder and Solutions

'

Were Aliquots Subjected to Multiple Freeze-Thaw Cycles?

Yes \No

If problem persists

Prepare Fresh Stock Solution from New Vial

Click to download full resolution via product page

Caption: Troubleshooting inconsistent experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. caymanchem.com [caymanchem.com]
e 2. medkoo.com [medkoo.com]

o 3. medchemexpress.com [medchemexpress.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b608712?utm_src=pdf-body-img
https://www.benchchem.com/product/b608712?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/37427
https://www.medkoo.com/products/13171
https://www.medchemexpress.com/LY2365109-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

. LY2365109 (hydrochloride) | 1779796-27-8 [amp.chemicalbook.com]

. adoog.com [adoog.com]

. rndsystems.com [rndsystems.com]

. LY 2365109 hydrochloride | Glycine Transporters | Tocris Bioscience [tocris.com]

. LY 2365109 hydrochloride (3397) by Tocris, Part of Bio-Techne [bio-techne.com]

.
© (0] ~ [o2] ol H

. pccarx.com [pccarx.com]

e 10. Neurochemical and behavioral profiling of the selective GlyT1 inhibitors ALX5407 and
LY2365109 indicate a preferential action in caudal vs. cortical brain areas - PubMed
[pubmed.ncbi.nim.nih.gov]

e 11. scbt.com [scht.com]

e 12. Glycine transporter 1 is a target for the treatment of epilepsy - PubMed
[pubmed.ncbi.nim.nih.gov]

e 13. The glycine transporter-1 inhibitor SSR103800 displays a selective and specific
antipsychotic-like profile in normal and transgenic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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